Cas no 1706462-39-6 (4-(3,4-Dichlorobenzoyl)quinoline)

4-(3,4-Dichlorobenzoyl)quinoline is a specialized quinoline derivative featuring a 3,4-dichlorobenzoyl functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and potential as a building block for bioactive molecules. The dichlorobenzoyl moiety enhances electrophilic reactivity, making it useful in cross-coupling reactions and heterocyclic modifications. Its well-defined aromatic system allows for precise functionalization, aiding in the development of ligands or intermediates with tailored properties. High purity grades are available for research applications, ensuring reproducibility in synthetic workflows. The compound’s stability under standard conditions further supports its utility in method development and scale-up processes.

4-(3,4-Dichlorobenzoyl)quinoline structure

1706462-39-6 structure

Product Name:4-(3,4-Dichlorobenzoyl)quinoline

CAS No:1706462-39-6

MF:C₁₆H₉Cl₂NO

MW:302.154762029648

CID:4703858

Update Time:2025-05-27

4-(3,4-Dichlorobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

- (3,4-Dichlorophenyl)-quinolin-4-ylmethanone
- 4-(3,4-Dichlorobenzoyl)quinoline
- Inchi： 1S/C16H9Cl2NO/c17-13-6-5-10(9-14(13)18)16(20)12-7-8-19-15-4-2-1-3-11(12)15/h1-9H
- InChI Key： IOKUWXCOQVBFEC-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1C=CN=C2C=CC=CC=12)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 362
Topological Polar Surface Area: 30

4-(3,4-Dichlorobenzoyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D092560-250mg	4-(3,4-Dichlorobenzoyl)quinoline	1706462-39-6		250mg	$ 440.00	2022-06-06
TRC	D092560-500mg	4-(3,4-Dichlorobenzoyl)quinoline	1706462-39-6		500mg	$ 735.00	2022-06-06

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Additional information on 4-(3,4-Dichlorobenzoyl)quinoline

Comprehensive Overview of 4-(3,4-Dichlorobenzoyl)quinoline (CAS No. 1706462-39-6): Properties, Applications, and Research Insights

4-(3,4-Dichlorobenzoyl)quinoline (CAS No. 1706462-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This quinoline derivative, characterized by the presence of a 3,4-dichlorobenzoyl moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₆H₉Cl₂NO, and precise molecular weight (302.16 g/mol) make it a subject of interest for researchers exploring structure-activity relationships (SAR) in drug discovery.

In recent years, the demand for quinoline-based compounds has surged, driven by their applications in developing antimicrobial agents, anticancer therapies, and advanced materials. The dichlorobenzoyl substitution in this compound enhances its lipophilicity, a critical factor for improving membrane permeability in bioactive molecules. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to validate its purity and structural integrity, ensuring compliance with industry standards.

One of the trending topics in organic chemistry is the optimization of heterocyclic scaffolds for targeted drug delivery. 4-(3,4-Dichlorobenzoyl)quinoline aligns with this focus, as its quinoline core offers a platform for modifications to enhance selectivity toward biological targets. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition, a hot topic in the development of therapies for metabolic disorders and inflammatory diseases.

From an industrial perspective, this compound is synthesized through multistep organic reactions, often involving Friedel-Crafts acylation or cross-coupling methodologies. Its stability under ambient conditions and compatibility with common solvents like DMSO and acetonitrile facilitate its use in high-throughput screening assays. Environmental considerations also play a role in its adoption, with studies emphasizing green chemistry approaches to minimize waste during production.

Frequently searched questions in scientific databases include: "What are the synthetic routes for 4-(3,4-Dichlorobenzoyl)quinoline?" and "How does the dichlorobenzoyl group influence pharmacokinetics?" Addressing these queries, recent publications highlight the compound’s utility in medicinal chemistry and its potential as a fluorescence probe due to its aromatic system. These applications resonate with the growing interest in theranostic agents, which combine diagnostic and therapeutic functions.

In summary, 4-(3,4-Dichlorobenzoyl)quinoline (CAS No. 1706462-39-6) exemplifies the intersection of chemical innovation and practical applications. Its relevance in drug design, coupled with advancements in catalytic synthesis, positions it as a valuable asset for researchers aiming to address unmet medical needs. As the scientific community continues to explore bioactive heterocycles, this compound remains a focal point for interdisciplinary studies.